Cas no 100295-50-9 (2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-)
100295-50-9 structure
Product Name:2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
CAS No:100295-50-9
MF:C10H16O
MW:152.233443260193
CID:1125334
PubChem ID:10034806
Update Time:2025-04-20
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
- (4S)-4-tert-butylcyclohex-2-en-1-one
- 100295-50-9
- SCHEMBL3988933
- (S)-4-(tert-Butyl)cyclohex-2-en-1-one
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- Inchi: 1S/C10H16O/c1-10(2,3)8-4-6-9(11)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-/m1/s1
- InChI Key: JVUQEKLVFLSSTL-MRVPVSSYSA-N
- SMILES: O=C1C=C[C@H](CC1)C(C)(C)C
Computed Properties
- Exact Mass: 152.120115g/mol
- Monoisotopic Mass: 152.120115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 152.23g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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